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Compound of Interest

Compound Name: Diammonium succinate

Cat. No.: B096961 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Diammonium Succinate

Introduction
Diammonium succinate, the diammonium salt of succinic acid, is a chemical compound with

applications ranging from organic synthesis to the pharmaceutical and food industries.[1][2][3]

It serves as a chemical intermediate in the manufacturing of lacquers and perfume esters and

is also utilized as a sequestrant, buffer, and neutralizing agent in food products.[2][3] This

document provides a comprehensive overview of the core physicochemical properties of

diammonium succinate, tailored for researchers, scientists, and drug development

professionals. It includes quantitative data, detailed experimental protocols, and visualizations

of key processes involving this compound.

Chemical Identity and Structure
Diammonium succinate is an organic ammonium salt formed from the reaction of succinic

acid with two equivalents of ammonia.
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Identifier Value

IUPAC Name diazanium;butanedioate

Synonyms
Ammonium succinate, Butanedioic acid,

diammonium salt

CAS Number 2226-88-2, 15574-09-1

Molecular Formula C₄H₁₂N₂O₄

Molecular Weight 152.15 g/mol

InChI Key NHJPVZLSLOHJDM-UHFFFAOYSA-N

SMILES C(CC(=O)[O-])C(=O)[O-].[NH4+].[NH4+]

Physicochemical Properties
The physical and chemical characteristics of diammonium succinate are summarized below.

These properties are crucial for its handling, application, and process development.

Property Value

Appearance
Colorless crystals or white to off-white

crystalline powder

Melting Point 163.0°C to 167.0°C

Boiling Point 236.1°C at 760 mmHg

Density 1.601 g/cm³

Solubility
Soluble in water. Soluble in DMSO at 5 mg/mL

with warming and heat to 60°C.

pKa

The parent compound, succinic acid, has a

pKa1 of 4.21. As a salt of a weak acid and weak

base, the pH of an aqueous solution will be near

neutral.
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Note on Melting Point: There is a significant discrepancy in the reported melting point, with one

source citing a value of 730°C. This is considered an outlier and likely erroneous, as organic

ammonium salts typically decompose at much lower temperatures. The range of 163-167°C is

more consistent with the expected thermal stability of this compound.

Thermodynamic Properties
Property Value Conditions

Solid Phase Heat Capacity

(Cp,solid)
258.2 J/mol·K

Mean value from 0 to 100°C

(273.15 to 373.15 K)

Experimental Protocols
Synthesis of Diammonium Succinate
A common laboratory-scale synthesis involves the direct neutralization of succinic acid with an

ammonium source.

Objective: To synthesize diammonium succinate from succinic acid and ammonium

hydroxide.

Materials:

Succinic acid (H₂C₄H₄O₄)

Ammonium hydroxide (NH₄OH) solution

Deionized water

Crystallizing dish

pH indicator or pH meter

Procedure:

Dissolve a known quantity of succinic acid in a minimal amount of warm deionized water.

Slowly add ammonium hydroxide solution to the succinic acid solution while stirring.
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Monitor the pH of the solution. Continue adding ammonium hydroxide until the pH is

neutralized (pH ≈ 7.0). The reaction is as follows: 2NH₄OH + H₂C₄H₄O₄ → (NH₄)₂C₄H₄O₄ +

2H₂O.

Gently heat the resulting solution to evaporate excess water and concentrate the

diammonium succinate solution.

Allow the concentrated solution to cool slowly at room temperature.

Colorless crystals of diammonium succinate will form.

Collect the crystals by filtration and dry them in a desiccator.

Purity Analysis by Perchloric Acid Titration
This method is used to determine the purity (assay) of the synthesized diammonium
succinate.

Objective: To quantify the diammonium succinate content using non-aqueous titration.

Materials:

Diammonium succinate sample

Glacial acetic acid (anhydrous)

Perchloric acid (HClO₄) 0.1 N in acetic acid, standardized

Crystal violet indicator

Procedure:

Accurately weigh a sample of diammonium succinate and dissolve it in glacial acetic acid.

Add a few drops of crystal violet indicator to the solution. The initial color will be violet

(basic).

Titrate the solution with standardized 0.1 N perchloric acid until the color changes to blue-

green (neutral) or yellowish-green (acidic endpoint).
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The succinate ion, being a base in this non-aqueous system, reacts with the strong acid

titrant (HClO₄).

Calculate the percentage purity based on the volume of titrant used and the stoichiometry of

the reaction. A typical specification for purity is 95.0% to 105.0%.

Thermal Decomposition Analysis
Thermogravimetric Analysis (TGA) can be employed to study the thermal stability and

decomposition pathway.

Objective: To determine the decomposition temperature and products of diammonium
succinate.

Procedure:

Place a small, accurately weighed sample of diammonium succinate into a TGA crucible.

Heat the sample under a controlled atmosphere (e.g., nitrogen for inert conditions or air for

oxidative conditions) at a constant heating rate (e.g., 10 °C/min).

Record the mass loss as a function of temperature.

The thermal decomposition of diammonium succinate is known to produce succinimide.

The TGA curve will show a mass loss corresponding to the release of ammonia and water.

For more detailed analysis, the TGA can be coupled with Fourier Transform Infrared

Spectroscopy (FTIR) or Mass Spectrometry (MS) to identify the evolved gaseous products in

real-time.

Process Visualizations
The following diagrams illustrate key workflows and relationships involving diammonium
succinate.
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Caption: Workflow for the synthesis of diammonium succinate.
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Caption: Thermal decomposition pathway of diammonium succinate.
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Caption: Workflow for producing succinic acid from a DAS broth.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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